Cas no 2172053-79-9 (methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine)

• Product Name: methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine
• CAS No: 2172053-79-9
• MF: C₁₄H₁₆F₃N
• MW: 255.278754234314
• CID: 6224717
• PubChem ID: 165444131
• Update Time: 2025-10-19

methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine
• methyl(2-methylbut-3-yn-2-yl){[4-(trifluoromethyl)phenyl]methyl}amine
• 2172053-79-9
• EN300-1614880

• Inchi： 1S/C14H16F3N/c1-5-13(2,3)18(4)10-11-6-8-12(9-7-11)14(15,16)17/h1,6-9H,10H2,2-4H3
• InChI Key： RYCVQBWFKUHDRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN(C)C(C#C)(C)C)(F)F

Computed Properties

• Exact Mass: 255.12348400g/mol
• Monoisotopic Mass: 255.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Additional information on methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine

Chemical Compound: Methyl(2-Methylbut-3-Yn-2-Yl){4-(Trifluoromethyl)Phenylmethyl}Amine

The compound with CAS No. 2172053-79-9, commonly referred to as methyl(2-methylbut-3-yn-2-yl){4-(trifluoromethyl)phenylmethyl}amine, is a complex organic amine derivative with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in advanced materials science and pharmaceutical research. The molecule's structure, which includes a trifluoromethyl group attached to a phenyl ring and a methyl-substituted alkyne moiety, contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the 4-(trifluoromethyl)phenylmethyl segment of the molecule suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the alkyne moiety (2-methylbut-3-yne) introduces a level of unsaturation that could be exploited in click chemistry reactions, enabling the synthesis of more complex molecular architectures.

From a synthetic perspective, the preparation of methyl(2-methylbut-3-yne) derivatives has been optimized through advancements in catalytic processes and transition metal-mediated reactions. Researchers have demonstrated that the use of palladium catalysts can significantly improve the yield and purity of such compounds, which is crucial for their application in high-tech industries. Furthermore, the integration of computational chemistry tools has allowed for a deeper understanding of the compound's electronic structure and reactivity patterns, facilitating more efficient synthesis pathways.

In terms of physical properties, this compound exhibits a high degree of thermal stability, as evidenced by recent thermogravimetric analysis studies. Its melting point and boiling point are consistent with those of similar organic amines, making it suitable for use in various industrial processes. The compound's solubility in common organic solvents also makes it amenable to large-scale production techniques.

The application of methyl(2-methylbut-3-yne) derivatives extends beyond pharmaceuticals into materials science, where they are being explored as precursors for advanced polymers and coatings. Their ability to undergo polymerization under specific conditions offers potential for the development of high-performance materials with tailored mechanical and thermal properties.

Looking ahead, ongoing research into 4-(trifluoromethyl)phenylmethyl derivatives is expected to uncover new functionalities and applications. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative uses of this compound in fields such as electronics and renewable energy technologies.